3-Aminothiophene-2-carbaldehyde

• IUPAC Name: 3-aminothiophene-2-carbaldehyde
• InChI: InChI=1S/C5H5NOS/c6-4-1-2-8-5(4)3-7/h1-3H,6H2
• InChI Key: TUNKHKHXIIAGRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1N)C=O
• Molecular Formula: C5H5NOS
• DSSTOX Substance ID: DTXSID50355991
• Molecular Weight: 127.17 g/mol
• CAS RN: 56489-01-1

Description

Synthesis Analysis

The synthesis of 3,5-disubstituted-4-aminothiophene-2-carbaldehyde can be achieved through a novel and unexpected domino reaction of vinyl azides with 1,4-dithiane-2,5-diol. This method is highlighted for its efficiency and eco-friendliness, offering a direct pathway to desired products via a plausible mechanism (Chen et al., 2014).

Molecular Structure Analysis

The molecular and crystal structure of certain derivatives of 3-aminothiophene-2-carbaldehyde, such as those obtained from condensation reactions with aliphatic primary amines, have been explored through X-ray analysis. This reveals detailed insights into the molecular geometry and electronic structure of these compounds, contributing to a deeper understanding of their reactivity and properties (Quintela et al., 1998).

Chemical Reactions and Properties

This compound undergoes a range of chemical reactions, including three-component condensation with aldehydes and Meldrum’s acid, leading to the synthesis of substituted 6,7-dihydro-4H-thieno[3,2-b]pyridin-5-ones. These reactions are facilitated by the in situ formation of 3-aminothiophenes via decarboxylation of 3-aminothiophene-2-carboxylic acids (Lichitsky et al., 2009).

Physical Properties Analysis

The physical properties of this compound derivatives, such as solubility, melting point, and crystalline structure, are crucial for their application in chemical synthesis. These properties are influenced by the compound's molecular structure and the nature of substituents attached to the thiophene ring.

Chemical Properties Analysis

The chemical properties of this compound, including its reactivity with various chemical reagents, nucleophilicity of the amino group, and electrophilicity of the aldehyde group, make it a versatile building block in organic synthesis. The compound's ability to undergo cycloaddition reactions, condensation with amines, and participation in heterocycle formation underscores its significance in synthetic chemistry (Liu et al., 2018).

Scientific Research Applications

Synthesis of 3,5-Disubstituted-4-Aminothiophene-2-carbaldehyde

3-Aminothiophene-2-carbaldehyde has been used in the facile preparation of 3,5-disubstituted-4-aminothiophene-2-carbaldehyde, showcasing a direct synthesis method. This process, involving vinyl azides and 1,4-dithiane-2,5-diol, is noted for its high efficiency and eco-friendly attributes (Chen et al., 2014).

Formation of Functionalized Tetrahydrothiophenes

The compound has found use in the formation of functionalized tetrahydrothiophenes, especially in stereocontrolled coupling reactions under Barbier-type conditions. These reactions utilize metals like zinc, tin, and indium, highlighting the regiochemistry of carbonyl addition processes (Alcaide et al., 2008).

Synthesis of Substituted 6,7-Dihydro-4H-Thieno[3,2-b]pyridin-5-ones

A method for synthesizing substituted 6,7-dihydro-4H-thieno[3,2-b]pyridin-5-ones has been developed using this compound. This process involves a three-component condensation with Meldrum’s acid and aromatic aldehydes, showcasing the versatility of 3-aminothiophene derivatives (Lichitsky et al., 2009).

Development of Dithieno[3,2-b:2′,3′-e]pyridines

The acid-catalyzed reaction of 3-aminothiophene with aliphatic or aromatic aldehyde leads to the formation of dithieno[3,2-b:2′,3′-e]pyridines. This method includes transamination and dehydrogenation steps, indicating the chemical diversity achievable with 3-aminothiophene derivatives (Outurquin & Paulmier, 1993).

Antibacterial and Biological Evaluation

This compound derivatives have been synthesized and evaluated for various biological activities. Particularly, their antibacterial, haemolytic, antiurease, and nitric oxide scavenging capabilities have been explored, with some derivatives showing significant activity in these areas (Ali et al., 2013).

Organocatalytic Domino Reactions

In biochemistry, pharmaceutical science, and nanoscience, the formation of optically active highly functionalized tetrahydrothiophenes has been achieved using this compound. These organocatalytic domino reactions offer excellent enantioselectivities and yield diastereomerically pure products (Brandau, Maerten, & Jørgensen, 2006).

Mechanism of Action

While the specific mechanism of action for 3-Aminothiophene-2-carbaldehyde is not mentioned in the search results, a related compound, 3-Aminopyridine-2-carboxaldehyde thiosemicarbazone, is known to inhibit ribonucleotide reductase, the rate-determining enzyme in the supply of deoxynucleotides for DNA synthesis.

Safety and Hazards

The safety data sheet for 3-Aminothiophene-2-carbaldehyde classifies it as having acute toxicity (oral, Category 4, H302) and skin corrosion/irritation (Category 2, H315).

Future Directions

Thiophene-based analogs, including 3-Aminothiophene-2-carbaldehyde, have been the focus of a growing number of scientists due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The development of green methodologies for the synthesis of 2-aminothiophene is a crucial field in chemistry.